Cas no 1797561-72-8 (Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate)

• Product Name: Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate
• CAS No: 1797561-72-8
• MF: C₂₂H₂₈N₂O₅
• MW: 400.468126296997
• CID: 5371757
• Update Time: 2025-10-23

Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate

• InChI Key： BGIJDVMNSSVZEA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(NCC2(OC)C3CC4CC2CC(C4)C3)=O)=O)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.09±0.70(Predicted)

Additional information on Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate

Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate: A Comprehensive Overview

The compound with CAS No. 1797561-72-8, known as Methyl 4-[[2-[[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]amino]-2-oxoacetyl]amino]benzoate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional attributes, making it a subject of extensive research in recent years.

Methyl 4-[[...]benzoate is characterized by its complex molecular architecture, which includes a tricyclic ring system and a methoxy group attached to the benzene ring. The presence of the tricyclo[3.3.1.1³,⁷]decane moiety introduces rigidity and stability to the molecule, enhancing its potential for use in advanced materials and drug delivery systems. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, enabling the creation of novel compounds with tailored properties.

The synthesis of Methyl 4-[[...]benzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. This optimization has been driven by the increasing demand for this compound in pharmaceutical and biotechnological applications.

One of the most exciting developments involving Methyl 4-[[...]benzoate is its application in drug design and development. The compound's ability to act as a bioisostere has been leveraged to create analogs with improved pharmacokinetic profiles, making them more effective in treating various diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 4-[[...]benzoate's interactions with biological systems at the molecular level. Molecular docking studies have revealed its potential to bind to key protein targets with high affinity, suggesting its role as a lead compound in drug discovery efforts.

In addition to its pharmacological applications, Methyl 4-[[...]benzoate has shown promise in materials science due to its ability to form self-assembled monolayers (SAMs) on various surfaces. These SAMs exhibit unique optical and electronic properties, making them ideal candidates for use in sensors, nanotechnology, and advanced coatings.

Moreover, the compound's stability under diverse environmental conditions has made it a valuable component in formulations requiring long-term shelf life and resistance to degradation.

In conclusion, Methyl 4-[[...]benzoate (CAS No: 1797561-72-8) stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines.